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Compound of Interest |

Compound Name: Chlorodimethylborane
CAS No.: 1803-36-7
Cat. No.: B182847

Status: Active | Topic: Thermodynamics & Safety | Audience: R&D Chemist / Process Engineer

Critical Safety Briefing (Read Before Use)

Danger: Pyrophoric & Corrosive Hazard Chlorodimethylborane is a highly reactive, volatile
liquid (BP: ~76-77°C). It poses two distinct exothermic risks that must be managed
simultaneously:

o Hydrolysis: Reacts violently with moisture to release Hydrogen Chloride (HCI) gas and heat.

o Lewis Acid-Base Complexation: Reacts exothermically with Lewis bases (THF, amines,
alcohols) upon mixing.

Immediate Action Required:

o Engineering Control: All transfers must occur under an inert atmosphere (Nitrogen or Argon)
using Schlenk or Glovebox techniques.

e Venting: Reaction vessels must be vented through an acid scrubber (e.g., aqueous NaOH
trap) to manage HCI pressure buildup.
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Physical & Thermodynamic Properties

Understanding the physical state is the first step in controlling the addition.

Property Value Technical Note
CAS Number 1803-36-7 Use for inventory tracking.
Molecular Weight 76.33 g/mol
Highly volatile; high vapor
Boiling Point 76-77 °C oy J P
pressure at room temp.
) o Colorless to yellowish; fumes
Physical State Liquid o
in air.
o ) ] Forms stable, exothermic
Reactivity Lewis Acid )
adducts with ethers (THF).
Generated immediately upon
By-products HCI (gas)

contact with protic sources.

The Thermodynamics of Addition (The "Why")

Users often underestimate the heat generated before the chemical reaction even begins.

Mechanism of Exothermicity
When adding Me

BCI to a reaction vessel containing a solvent like Tetrahydrofuran (THF) or a substrate with lone
pairs (amines, ketones), two thermal events occur:

» Solvation/Complexation (Instantaneous):

o Insight: Boron is electron-deficient (Lewis Acid). THF is an electron donor (Lewis Base).
The formation of this adduct releases significant heat immediately upon mixing.

o Impact: If added too quickly, this heat can boil the solvent (THF BP: 66°C) or degrade
sensitive catalysts (e.g., in CBS reductions).
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» Reaction with Substrate (Kinetic):

o Once complexed, the borane reacts with the target substrate (e.g., reacting with an amino-
alcohol to form a CBS catalyst). This breaks the B-Cl bond, releasing HCI and further heat.

Standard Operating Procedure (SOP): Controlled
Addition

Follow this protocol to clamp the internal temperature.

Phase A: Preparation

e Vessel Setup: 3-neck round bottom flask equipped with:

o

Internal temperature probe (Thermocouple).

o

Pressure-equalizing addition funnel (or syringe pump).

[¢]

Inert gas inlet (N

IAT).

[¢]

Outlet to Acid Scrubber (essential for HCI management).
» Solvent Choice: Use anhydrous Dichloromethane (DCM) or Toluene if possible.

o Note: If THF is required, expect a sharper exotherm. Pre-cool the THF to -78°C or -20°C
before addition.

Phase B: The Addition Workflow

¢ Dilution: Never add neat Me

BCI directly to a reaction mixture if avoiding exotherms is critical. Dilute Me
BCl in a non-coordinating solvent (e.g., Hexane or DCM) to 1.0 M or less.

e Cryogenic Cooling: Cool the receiving vessel to -78°C (Dry ice/Acetone) or at least 0°C
(Ice/Water).
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e Dosing: Add the Me

BCI solution dropwise.

o Rule of Thumb: Maintain addition rate such that internal temperature (
) does not rise more than 5°C above setpoint.
Troubleshooting Guide (FAQ)
Q1: | see white fumes forming inside the vessel during addition. Is this normal?
o Diagnosis: This is likely HCI gas reacting with moisture in the headspace or amine vapors.
o Cause: Ingress of air or rapid reaction with a protic substrate.

e Solution: Ensure positive pressure of Nitrogen. Check that your acid scrubber is functioning.
The fumes themselves are not a fire hazard but are corrosive.

Q2: The temperature spiked 20°C instantly upon adding the first few drops. Why?
e Diagnosis: Uncontrolled Lewis Acid-Base complexation.
e Cause: You likely added neat Me

BCI into warm THF or an amine solution.

o Correction: Stop addition immediately. Cool the reactor to -78°C. Dilute the remaining
reagent with Hexanes before resuming.

Q3: Can | quench the excess reagent with Methanol?
e Diagnosis:HIGH RISK OPERATION.

e Warning: Direct addition of Methanol to chloroboranes can be vigorous and generate
massive volumes of HCI gas instantly. In some cases (like BBr

), it can cause ignition.

e Correct Protocol: "Graduated Quench."
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Dilute reaction mixture with DCM.

[e]

Cool to 0°C.

o

[¢]

Add Isopropanol or tert-Butanol (bulky alcohols react slower) dropwise.

[¢]

Only after gas evolution ceases, add Methanol, then Water.

Q4: My CBS catalyst preparation failed (low enantioselectivity). Could the addition rate be the

cause?
» Diagnosis: Yes. Thermal degradation.

e Mechanism: If the temperature spikes during the formation of the oxazaborolidine catalyst,
the B-N bond formation may be reversible or side reactions (dimerization) may occur.

e Solution: Keep

strictly during the catalyst formation step.

Visual Workflow: Exotherm Control Logic

The following diagram illustrates the decision matrix for handling temperature spikes during

addition.
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Caption: Logic flow for managing thermal runaways during organoborane addition. Prioritizes
stopping and dilution over increased cooling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Reagent of the month — CBS oxazaborolidine - SigutLabs [sigutlabs.com]
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BCIl) Handling & Exotherm Control]. BenchChem, [2026]. [Online PDF]. Available at:
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chlorodimethylborane-to-reaction-vessels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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